Cas no 347146-17-2 (tert-butyl N-(8-bromo-3-quinolyl)carbamate)

• Product Name: tert-butyl N-(8-bromo-3-quinolyl)carbamate
• CAS No: 347146-17-2
• MF: C₁₄H₁₅BrN₂O₂
• MW: 323.185102701187
• MDL: MFCD26383633
• CID: 1016036
• PubChem ID: 71741535
• Update Time: 2025-04-20

tert-butyl N-(8-bromo-3-quinolyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-bromoquinolin-3-ylcarbamate
• tert-butyl N-(8-bromoquinolin-3-yl)carbamate
• tert-butyl N-(8-bromo-3-quinolyl)carbamate
• 3-(Boc-amino)-8-bromoquinoline
• tert-Butyl(8-bromoquinolin-3-yl)carbamate
• DTXSID20857139
• SB72937
• 347146-17-2
• DB-257027
• AS-30846
• CS-0451412
• AMY26603
• tert-Butyl (8-bromoquinolin-3-yl)carbamate
• XNA14617
• MFCD26383633
• AKOS025146703
• tert-butyl 8-bromoquinolin-3-ylcarbamate, 99%

• MDL： MFCD26383633
• Inchi： 1S/C14H15BrN2O2/c1-14(2,3)19-13(18)17-10-7-9-5-4-6-11(15)12(9)16-8-10/h4-8H,1-3H3,(H,17,18)
• InChI Key： OLPPUZMUZMMHGO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=CC(=CN=C21)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 322.03169g/mol
• Monoisotopic Mass: 322.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines